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Compound of Interest

2-(2-Bromo-5-
Compound Name:
methoxyphenyl)ethanol

Cat. No.: B1279433

Essential Safety and Handling Guide for 2-(2-Bromo-
5-methoxyphenyl)ethanol

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 2-(2-Bromo-5-methoxyphenyl)ethanol (CAS No. 75534-35-9) in a
laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and
environmental protection for researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: 2-(2-Bromo-5-methoxyphenyl)ethanol

CAS Number: 75534-35-9

Molecular Formula: CoH11BrO2[1][2][3]

Physical Form: Liquid[4]

Hazard Identification and Immediate Precautions

This compound is classified as hazardous. The primary risks include irritation upon contact and
toxicity if ingested.[4] Immediate precautionary measures include handling the substance in a
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well-ventilated area, preferably a chemical fume hood, and ensuring immediate access to an
eyewash station and safety shower.

GHS Hazard Classification:

Hazard Class Pictogram Signal Word Hazard Statement
o ] H302: Harmful if
Acute Toxicity, Oral | Warning
swallowed.[4]
Skin _ H315: Causes skin
o I Warning o
Corrosion/Irritation irritation.[4]
Serious Eye ) H319: Causes serious
. ! Warning .
Damage/Irritation eye irritation.[4]
Specific Target Organ
o ) ] H335: May cause
Toxicity, Single | Warning i o
respiratory irritation.[4]
Exposure

Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The
following PPE is mandatory when handling 2-(2-Bromo-5-methoxyphenyl)ethanol:
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Protection Type

Recommended Equipment

Standards &
Specifications

Eye and Face Protection

Chemical splash goggles and

a face shield.

Must conform to EN166 (EU)
or OSHA 29 CFR 1910.133
(US) standards.

Hand Protection

Chemical-resistant gloves.
Nitrile for incidental contact;
Viton or Norfoil for extended

use.

Gloves must comply with EN
374 (EU) or ASTM F739 (US)
standards. Inspect before each

use.

Body Protection

Chemically resistant lab coat

or apron.

Should be fully buttoned.

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate

organic vapor cartridge.

Required when handling
outside of a fume hood or if
there is a risk of exceeding

exposure limits.

Glove Selection Guidance:
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. Advantages and
Glove Material Intended Use .
Disadvantages

Good for general use with

) solvents, oils, and some acids.
o Incidental Contact (Splash o
Nitrile ) Tears are visibly indicated.
Protection) ] ]
Replace immediately upon

splash.[4]

Excellent resistance to
chlorinated and aromatic

Viton Extended Contact solvents. Good resistance to
cuts and abrasions but is more

expensive.[5]

Provides protection against a
wide range of hazardous
. ] chemicals. Offers a poor fit, but
Norfoil/Silver Shield Extended Contact ] )
dexterity can be improved by
wearing a nitrile glove over it.

[4]

Note: No specific occupational exposure limits (OELs) have been established for 2-(2-Bromo-
5-methoxyphenyl)ethanol. In the absence of specific limits, it is crucial to minimize exposure
by adhering to the engineering controls and PPE recommendations outlined in this guide.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial to minimize risk and ensure

a safe laboratory environment.

Step-by-Step Handling Protocol

e Preparation:
o Ensure all work is conducted in a certified chemical fume hood.

o Confirm that an eyewash station and safety shower are readily accessible.
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o Inspect all PPE for integrity before use.

o Have a spill kit readily available.

e Handling:

o

Wear all required PPE before handling the chemical.

[¢]

Carefully measure or weigh the required amount of the liquid within the fume hood.

[¢]

Keep containers tightly closed when not in use.

[e]

Avoid contact with skin, eyes, and clothing. Do not breathe vapors.

e Post-Handling:

[¢]

Thoroughly decontaminate all non-disposable equipment and glassware after use.

[e]

Wipe down the work surface in the fume hood.

[e]

Properly remove and dispose of contaminated PPE as hazardous waste.

o

Wash hands thoroughly with soap and water.

Spill Management Plan

For small spills of 2-(2-Bromo-5-methoxyphenyl)ethanol:

o Alert Personnel: Notify others in the immediate area of the spill.

o Evacuate: If necessary, evacuate the immediate area.

o Ventilate: Ensure the area is well-ventilated, using the chemical fume hood.

» Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
and eye protection.

e Contain Spill: Use an inert absorbent material such as vermiculite, sand, or a spill pillow to
dike and absorb the spill.[6]
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e Collect Waste: Carefully scoop the absorbed material into a designated, chemically
compatible, and clearly labeled waste container for halogenated organic waste.

o Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.qg.,
ethanol or acetone), followed by soap and water. Place all cleaning materials into the waste
container.

o Dispose: Seal the waste container and move it to a designated satellite accumulation area
for hazardous waste.

Waste Disposal Plan

Chemical waste containing 2-(2-Bromo-5-methoxyphenyl)ethanol must be treated as
hazardous waste.

o Waste Segregation:

o Liquid Waste: Collect all solutions containing the compound in a dedicated, clearly labeled
container for "Halogenated Organic Waste."[1][2] Do not mix with non-halogenated waste.

[1]

o Solid Waste: All disposable items that have come into contact with the chemical, such as
gloves, absorbent materials, and contaminated lab supplies, must be collected in a
separate, labeled container for solid hazardous waste.[7]

o Container Management:
o Use chemically compatible containers (e.g., polyethylene) with tight-fitting lids.

o Ensure all waste containers are properly labeled with "Hazardous Waste" and the full
chemical name.

o Disposal Procedure:
o Store sealed waste containers in a designated, well-ventilated satellite accumulation area.

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) or licensed hazardous waste disposal service.
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Below is a workflow diagram illustrating the safe handling and disposal process for 2-(2-
Bromo-5-methoxyphenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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